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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-5-nitrophenol

Cat. No.: B1289493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-2-fluoro-5-nitrophenol, a
halogenated and nitrated phenol derivative. This document details its chemical identity,
structural information, physicochemical properties, synthesis protocols, and potential
applications based on available data, serving as a critical resource for professionals in
chemical synthesis and drug discovery.

Chemical Identity and Structure

4-Bromo-2-fluoro-5-nitrophenol is a substituted aromatic compound with the International
Union of Pure and Applied Chemistry (IUPAC) name 4-bromo-2-fluoro-5-nitrophenol[1][2]. Its
chemical structure consists of a phenol ring substituted with a bromine atom at position 4, a
fluorine atom at position 2, and a nitro group at position 5 relative to the hydroxyl group.

Molecular Structure:

Step 1: Bromination Step 2: Nitration (Proposed) Step 3: Methylation Further Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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